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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890 Get Quote

An In-depth Technical Guide to 4-Nonanone

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Nonanone (C₉H₁₈O), a

medium-chain aliphatic ketone. It covers its chemical and physical properties, spectroscopic

data, synthesis, applications, and biological significance, compiled for a scientific audience.

Physicochemical Properties
4-Nonanone, also known as pentyl propyl ketone, is a colorless to light yellow liquid at room

temperature.[1][2][3] It possesses a characteristic sweet or fruity odor and has limited solubility

in water but is soluble in organic solvents like ethanol and ether.[1]

Table 1: Physicochemical Data for 4-Nonanone
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Property Value Source(s)

Molecular Formula C₉H₁₈O [1][4][5][6][7]

Molecular Weight 142.24 g/mol [1][2][4][7]

CAS Number 4485-09-0 [1][2][4][6][7]

Appearance
Colorless to light yellow clear

liquid
[1][2][3]

Boiling Point 187 - 188 °C @ 760 mmHg [2][4][8]

Melting Point -18.52 °C (estimate) [2][9]

Density 0.819 - 0.827 g/mL (at 25 °C) [2][8][10]

Refractive Index 1.416 - 1.422 @ 20 °C [2][10]

Flash Point 61.11 °C (142.00 °F) [9][10]

Water Solubility Limited [1]

LogP (Octanol/Water) 2.8 - 3.015 (estimate) [2][9][10]

Vapor Pressure 0.553 mmHg @ 25 °C [9]

Spectroscopic Data
The structural identification of 4-Nonanone is supported by various spectroscopic techniques.

Data is publicly available through databases such as the NIST WebBook and ChemicalBook.[6]

[11]

Table 2: Spectroscopic Data for 4-Nonanone
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Technique Description Source(s)

Mass Spectrometry (MS)

Electron ionization mass

spectra are available,

providing fragmentation

patterns for structural

confirmation.

[6][12][13]

Infrared (IR) Spectroscopy

IR spectra are available,

showing characteristic ketone

C=O stretching vibrations.

[6]

Nuclear Magnetic Resonance

(NMR)

¹H NMR and ¹³C NMR spectral

data are available for detailed

structural elucidation.

[4][11]

Gas Chromatography (GC)

Retention indices on various

columns have been

determined, aiding in its

identification in complex

mixtures.

[4][14]

Spectroscopic Analysis Workflow
The following diagram illustrates a typical workflow for the structural characterization of 4-
Nonanone using standard spectroscopic methods.
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Figure 1: Workflow for Spectroscopic Characterization.

Synthesis and Reactivity
Synthesis
4-Nonanone can be synthesized through various organic chemistry routes. One common

approach involves the reaction of an organometallic reagent with a carboxylic acid derivative. A

relevant synthesis for a structurally similar ketone, 4-methyl-5-nonanone, involves a

nucleophilic substitution reaction between an anhydride and an n-butyl nucleophilic reagent

(e.g., an organolithium or Grignard reagent), followed by hydrolysis.[15] A general synthesis for

4-nonanone itself has been described in The Journal of Organic Chemistry.[2][16]

Experimental Protocol: General Synthesis via
Nucleophilic Acyl Substitution
This protocol is a representative example based on methods for synthesizing similar aliphatic

ketones.
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Reagent Preparation: An appropriate n-butyl nucleophilic reagent, such as butyllithium or

butylmagnesium bromide, is prepared or obtained commercially in an anhydrous ether

solvent (e.g., diethyl ether or THF) under an inert atmosphere (e.g., Argon or Nitrogen).

Acyl Source: A suitable acyl source, such as valeryl chloride or valeric anhydride, is

dissolved in an anhydrous ether solvent in a separate reaction vessel, also under an inert

atmosphere.

Reaction: The reaction vessel containing the acyl source is cooled to a low temperature

(typically -78 °C to 0 °C) to control the reaction rate. The n-butyl nucleophilic reagent is then

added dropwise to the stirred solution.

Quenching: After the addition is complete, the reaction is stirred for a specified period to

ensure completion. The reaction is then carefully quenched by the slow addition of an

aqueous solution, such as saturated ammonium chloride or dilute hydrochloric acid.

Extraction and Purification: The aqueous and organic layers are separated. The aqueous

layer is extracted multiple times with an organic solvent (e.g., diethyl ether). The combined

organic extracts are washed with brine, dried over an anhydrous salt (e.g., MgSO₄), filtered,

and the solvent is removed under reduced pressure.

Final Purification: The resulting crude product is purified, typically by fractional distillation, to

yield pure 4-Nonanone.
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Figure 2: General Synthesis Pathway for 4-Nonanone.

Chemical Reactivity
As a ketone, 4-Nonanone exhibits reactivity typical of the carbonyl group. It readily undergoes

nucleophilic addition reactions.[1] It is also utilized in alkylation reactions when facilitated by

various metal-complex catalysts.[2][9][16]

Applications
4-Nonanone has several industrial and research applications. While not a direct therapeutic

agent, its properties make it a useful molecule in various chemical contexts.

Flavoring Agent: It is identified as an odor-impact compound and is used as a food additive.

[2][9][16]
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Solvent: Due to its liquid state at room temperature and ability to dissolve other organic

compounds, it serves as a solvent.[1]

Chemical Intermediate: It is a precursor in the synthesis of other, more complex organic

compounds.[1]

While the broader class of ketones, such as indanones, are privileged structures in medicinal

chemistry and form the basis of drugs like the Alzheimer's treatment Donepezil, 4-Nonanone
itself is not prominently featured in drug development pipelines.[17]

Primary Applications
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Figure 3: Key Application Areas of 4-Nonanone.

Biological Activity and Toxicology
Biological Context
4-Nonanone has been identified as a volatile component in plants such as Capillipedium

parviflorum and Cymbopogon flexuosus.[4] Studies on aliphatic monoketones suggest they can

exhibit anesthetic activity and may enhance the neurotoxicity of other ketones.[10] Some

research has also pointed to the potential for ketones to possess anti-inflammatory and

antimicrobial properties.[18]

Safety and Toxicology
From a safety perspective, 4-Nonanone is classified as an irritant.

Table 3: GHS Hazard and Precautionary Statements
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Type Code Description Source(s)

Hazard Statement H319
Causes serious eye

irritation.
[4]

Precautionary P264

Wash hands

thoroughly after

handling.

[4]

Precautionary P280

Wear protective

gloves/eye

protection/face

protection.

[4]

Precautionary P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[4]

Precautionary P337+P317

If eye irritation

persists: Get medical

help.

[4]

It is also flagged as a potential neurotoxin.[19] Due to its irritant nature, handling should be

performed in well-ventilated areas using appropriate personal protective equipment (PPE),

including gloves and eye protection, to avoid contact with skin and eyes.[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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